Cas no 2580252-74-8 (2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-5-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-5-carboxylic acid
• CAS No: 2580252-74-8
• MF: C₁₆H₁₆N₂O₄S
• MW: 332.374242782593
• CID: 5663036
• PubChem ID: 165892766
• Update Time: 2025-06-26

2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27725356
• 2580252-74-8
• 2-{[(benzyloxy)carbonyl]amino}-4,5,6,7-tetrahydro-1,3-benzothiazole-5-carboxylic acid
• 2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-5-carboxylic acid

• Inchi： 1S/C16H16N2O4S/c19-14(20)11-6-7-13-12(8-11)17-15(23-13)18-16(21)22-9-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,19,20)(H,17,18,21)
• InChI Key： VLTVXIGTSJYIRM-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC2C=CC=CC=2)=NC2=C1CCC(C(=O)O)C2

Computed Properties

• Exact Mass: 332.08307817g/mol
• Monoisotopic Mass: 332.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 117Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-5-carboxylic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-5-carboxylic acid (CAS No. 2580252-74-8)

2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-5-carboxylic acid is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzothiazole core and a carboxylic acid functional group, makes it a valuable intermediate in drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting metabolic pathways and modulating enzyme activity.

The compound's CAS No. 2580252-74-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and databases. Its benzyloxy carbonylamino moiety provides protective properties, which are essential in peptide synthesis and other sensitive chemical reactions. This feature aligns with current trends in green chemistry and sustainable synthesis, as it reduces the need for harsh deprotection conditions.

In the context of modern drug development, 2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-5-carboxylic acid has garnered attention for its potential role in neurodegenerative disease research. The tetrahydrobenzothiazole scaffold is known to interact with biological targets relevant to conditions like Alzheimer's and Parkinson's diseases. This connection to high-profile medical challenges makes the compound a subject of frequent searches in academic and pharmaceutical circles.

The compound's carboxylic acid group offers versatile reactivity, enabling conjugation with other molecules to create novel derivatives. This property is particularly valuable in combinatorial chemistry and high-throughput screening platforms, where researchers seek to rapidly identify bioactive molecules. Recent publications have highlighted similar structures in the development of small molecule inhibitors and allosteric modulators, areas of intense interest in precision medicine.

From a synthetic chemistry perspective, the benzothiazole nucleus present in this compound represents a privileged structure in medicinal chemistry. Its presence in numerous FDA-approved drugs has led to increased investigation of analogs like 2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-5-carboxylic acid. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly interesting for blood-brain barrier penetration studies, a crucial factor in CNS drug development.

Quality control and characterization of CAS No. 2580252-74-8 typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for biological testing. The growing emphasis on data reproducibility in scientific research has made proper characterization of such intermediates more important than ever.

In the broader context of chemical research, this compound exemplifies the trend toward structure-activity relationship (SAR) optimization. Researchers frequently modify the benzyloxy carbonyl protecting group or the tetrahydrobenzothiazole core to explore new biological activities. Such modifications often appear in patent literature, reflecting the commercial potential of these molecular frameworks.

The storage and handling of 2-{(benzyloxy)carbonylamino}-4,5,6,7-tetrahydro-1,3-benzothiazole-5-carboxylic acid require standard laboratory precautions for sensitive organic compounds. Proper storage conditions typically involve protection from moisture and maintenance at controlled temperatures, considerations that align with best practices in chemical inventory management systems.

As the pharmaceutical industry continues to explore targeted therapies and personalized medicine, compounds like CAS No. 2580252-74-8 will likely see increased utilization. Their ability to serve as building blocks for more complex molecules positions them as valuable tools in addressing current healthcare challenges, particularly in areas like age-related diseases and chronic conditions.

Future research directions for this compound may include exploration of its metal-chelating properties or investigation of its potential as a fluorescence probe. The versatility of the benzothiazole scaffold suggests numerous possible applications beyond its current uses, particularly in diagnostic and imaging technologies.